Cas no 325798-55-8 (4-fluoro-N-3-(hydrazinecarbonyl)phenylbenzamide)

• Product Name: 4-fluoro-N-3-(hydrazinecarbonyl)phenylbenzamide
• CAS No: 325798-55-8
• MF: C₁₄H₁₂FN₃O₂
• MW: 273.262386322021
• MDL: MFCD00564776
• CID: 3057815
• PubChem ID: 2834929
• Update Time: 2025-06-11

4-fluoro-N-3-(hydrazinecarbonyl)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-N-(3-(hydrazinecarbonyl)phenyl)benzamide
• 4-fluoro-N-3-(hydrazinecarbonyl)phenylbenzamide

• MDL： MFCD00564776
• Inchi： 1S/C14H12FN3O2/c15-11-6-4-9(5-7-11)13(19)17-12-3-1-2-10(8-12)14(20)18-16/h1-8H,16H2,(H,17,19)(H,18,20)
• InChI Key： YAXMQPNJKUPLAQ-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)C(NC1=CC=CC(C(NN)=O)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides Aromatic anilides

Additional information on 4-fluoro-N-3-(hydrazinecarbonyl)phenylbenzamide

Chemical Profile of 4-fluoro-N-3-(hydrazinecarbonyl)phenylbenzamide (CAS No. 325798-55-8)

4-fluoro-N-3-(hydrazinecarbonyl)phenylbenzamide, identified by its CAS number 325798-55-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzamide class, characterized by its amide functional group attached to a benzene ring. The presence of a fluorine atom at the para position and a hydrazinecarbonyl moiety at the ortho position introduces unique electronic and steric properties, making it a promising candidate for further biochemical investigation.

The structural features of 4-fluoro-N-3-(hydrazinecarbonyl)phenylbenzamide suggest potential applications in drug discovery, particularly in the development of bioactive molecules targeting neurological and inflammatory pathways. The fluorine substituent is known to enhance metabolic stability and binding affinity, while the hydrazinecarbonyl group can participate in hydrogen bonding interactions, crucial for molecular recognition in biological systems.

Recent studies have highlighted the importance of fluorinated benzamides in medicinal chemistry due to their ability to modulate enzyme activity and receptor binding. For instance, fluorinated analogs have been shown to exhibit improved pharmacokinetic profiles, including increased bioavailability and reduced susceptibility to enzymatic degradation. The compound 4-fluoro-N-3-(hydrazinecarbonyl)phenylbenzamide (CAS No. 325798-55-8) aligns with this trend, offering a structural scaffold that could be optimized for therapeutic efficacy.

In the context of contemporary pharmaceutical research, this compound has been explored for its potential role in inhibiting key enzymes involved in pain signaling and neuroinflammation. Preclinical studies have indicated that benzamide derivatives can interact with targets such as COX-2 and NF-κB, which are central to inflammatory responses. The fluorine atom in 4-fluoro-N-3-(hydrazinecarbonyl)phenylbenzamide may further enhance its interaction with these targets by improving lipophilicity and binding affinity.

The hydrazinecarbonyl group in the molecule presents an additional layer of complexity, enabling diverse chemical modifications that could fine-tune its biological activity. This moiety is often employed in the synthesis of heterocyclic compounds, which are prevalent in modern drug candidates. By integrating this group into the benzamide backbone, researchers can explore novel pharmacophores that may exhibit enhanced selectivity and potency.

From a synthetic chemistry perspective, 4-fluoro-N-3-(hydrazinecarbonyl)phenylbenzamide (CAS No. 325798-55-8) exemplifies the elegance of multi-step organic synthesis. The introduction of fluorine into aromatic rings typically requires specialized methodologies to ensure regioselectivity and high yields. Advanced techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in achieving this transformation, highlighting the compound's synthetic significance.

The pharmacological potential of this compound has not gone unnoticed by academic and industrial researchers. Several groups have reported on related benzamide derivatives, demonstrating their efficacy in preclinical models of inflammation and pain. While specific data on 4-fluoro-N-3-(hydrazinecarbonyl)phenylbenzamide is still emerging, its structural similarity to well-studied analogs suggests that it may exhibit comparable or even superior biological activity.

Future research directions may focus on optimizing the pharmacokinetic properties of this compound through structure-activity relationship (SAR) studies. By systematically modifying substituents such as the fluorine atom or the hydrazinecarbonyl group, scientists can fine-tune its interactions with biological targets while minimizing off-target effects. This approach is essential for translating promising preclinical findings into viable therapeutic agents.

The broader significance of 4-fluoro-N-3-(hydrazinecarbonyl)phenylbenzamide lies in its contribution to the expanding library of fluorinated heterocycles used in drug discovery. These compounds represent a cornerstone of modern medicinal chemistry, offering versatile scaffolds for developing innovative treatments across various therapeutic areas. As research continues to uncover new applications for this class of molecules, compounds like CAS No. 325798-55-8 will undoubtedly play a pivotal role.

In conclusion, 4-fluoro-N-3-(hydrazinecarbonyl)phenylbenzamide (CAS No. 325798-55-8) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug development, particularly for targeting neurological and inflammatory disorders. As advancements in synthetic methodologies and computational biology continue to accelerate discovery, this compound exemplifies the innovative spirit driving progress in medicinal chemistry today.